![molecular formula C17H17N3O2S4 B362502 (E)-6-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(thiazol-2-yl)hexanamide CAS No. 613224-97-8](/img/structure/B362502.png)
(E)-6-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(thiazol-2-yl)hexanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-6-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(thiazol-2-yl)hexanamide is a useful research compound. Its molecular formula is C17H17N3O2S4 and its molecular weight is 423.6g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Compulsive Food Consumption and Binge Eating
This compound's impact has been studied in the context of compulsive food consumption and binge eating behaviors. The role of orexin-1 receptor mechanisms in modulating feeding, arousal, stress, and drug abuse has been highlighted, specifically exploring the effects of different antagonists on binge eating models. Studies have shown that certain antagonists, such as SB-649868 and GSK1059865, can selectively reduce binge eating for highly palatable food without affecting standard food pellet intake, suggesting a significant role of orexin-1 receptor mechanisms in binge eating and potentially other eating disorders with a compulsive component (Piccoli et al., 2012).
Anticonvulsant Applications
The compound's structure, featuring a 4-thiazolidinone ring, has been explored for its anticonvulsant properties. The essential functional groups for binding to benzodiazepine receptors and the 4-thiazolidinone ring as an anticonvulsant pharmacophore have been considered in the design of these derivatives. Studies have shown that some synthesized compounds exhibit considerable anticonvulsant activity in various models, highlighting the potential of this compound and its derivatives in developing novel anticonvulsant medications (Faizi et al., 2017).
Anti-inflammatory and Antioxidant Activities
Derivatives of (E)-6-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(thiazol-2-yl)hexanamide have been investigated for their anti-inflammatory and antioxidant activities. These derivatives have shown significant activity in experimental models of inflammation, comparable to standard anti-inflammatory drugs. The molecule's potential hypo-lipidemic and antioxidant properties, along with its anti-inflammatory action, suggest its utility in treating conditions involving chronic inflammation and oxidative stress (Kalia et al., 2007).
properties
IUPAC Name |
6-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)hexanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2S4/c21-14(19-16-18-7-10-25-16)6-2-1-3-8-20-15(22)13(26-17(20)23)11-12-5-4-9-24-12/h4-5,7,9-11H,1-3,6,8H2,(H,18,19,21)/b13-11+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFLUREJKQPCWOW-ACCUITESSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=C2C(=O)N(C(=S)S2)CCCCCC(=O)NC3=NC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=C/2\C(=O)N(C(=S)S2)CCCCCC(=O)NC3=NC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2S4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.